Cas no 1858630-21-3 (2-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde)
2-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- EN300-725730
- 1858630-21-3
- 2-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde
-
- Inchi: 1S/C11H15N3O/c1-13(2)10-6-14(7-10)11-9(8-15)4-3-5-12-11/h3-5,8,10H,6-7H2,1-2H3
- InChI Key: BWPQWCRMFVDGIM-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CN=C1N1CC(C1)N(C)C
Computed Properties
- Exact Mass: 205.121512110g/mol
- Monoisotopic Mass: 205.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 36.4Ų
2-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-725730-1.0g |
2-[3-(dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde |
1858630-21-3 | 1g |
$0.0 | 2023-06-06 |
2-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde
Professional Introduction to 2-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde (CAS No. 1858630-21-3)
2-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1858630-21-3, represents a fascinating example of the intricate molecular design employed in the development of novel bioactive molecules. Its unique structural features, combining a pyridine core with an azetidine ring substituted with a dimethylamino group, make it a promising candidate for further exploration in drug discovery and therapeutic applications.
The chemical structure of 2-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde consists of a pyridine ring connected to an azetidine moiety through an amide linkage at the 3-position. The presence of the dimethylamino group on the azetidine ring introduces basicity and potential for hydrogen bonding interactions, which are crucial for binding to biological targets. This structural motif is particularly interesting because it mimics the scaffold of several known bioactive compounds, suggesting that it may exhibit similar pharmacological properties.
In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic profiles. The pyridine and azetidine moieties are both well-known for their roles in various biological processes, making 2-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde a compelling candidate for further investigation. Specifically, the pyridine ring can serve as a hydrogen bond acceptor, while the azetidine ring provides flexibility and can interact with various binding pockets in biological targets.
One of the most exciting aspects of this compound is its potential application in the development of small-molecule inhibitors. The combination of the pyridine and azetidine rings creates a multifaceted interaction surface that can be tailored to target specific enzymes or receptors. For instance, studies have shown that similar scaffolds can interact with enzymes involved in metabolic pathways, making them attractive candidates for therapeutic intervention. The aldehyde functionality at the 3-position of the pyridine ring further enhances its potential as a bioactive molecule, as aldehydes are known to participate in various biochemical reactions, including condensation reactions with nucleophiles to form more complex structures.
Recent research has begun to explore the pharmacological potential of 2-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde in several disease models. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The dimethylamino group on the azetidine ring is particularly noteworthy, as it can modulate the electronic properties of the molecule and influence its binding affinity to biological targets. Additionally, the presence of multiple hydrogen bond donors and acceptors makes this compound well-suited for interactions with proteins and nucleic acids.
The synthesis of 2-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Modern synthetic approaches often involve multi-step reactions that require careful optimization to ensure high yields and purity. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the carbon-carbon bonds necessary for this compound's structure.
In conclusion, 2-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde (CAS No. 1858630-21-3) represents a promising candidate for further exploration in drug discovery and therapeutic applications. Its unique structural features and potential for interactions with biological targets make it an attractive molecule for medicinal chemists. As research continues to uncover new applications for this compound, it is likely that we will see further development and optimization of its pharmacological properties.
1858630-21-3 (2-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)